Cas no 124940-56-3 (1,3-Dioxolane-4-methanamine, 2,2-dimethyl-N-(1-methylethyl)-, (R)-)

• Product Name: 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-N-(1-methylethyl)-, (R)-
• CAS No: 124940-56-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5250656
• Update Time: 2025-10-31

1,3-Dioxolane-4-methanamine, 2,2-dimethyl-N-(1-methylethyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-N-(1-methylethyl)-, (R)-

• Inchi： 1S/C9H19NO2/c1-7(2)10-5-8-6-11-9(3,4)12-8/h7-8,10H,5-6H2,1-4H3/t8-/m1/s1
• InChI Key： CLPYLBMXTAOERP-MRVPVSSYSA-N
• SMILES： O1C[C@@H](CNC(C)C)OC1(C)C

Experimental Properties

• Density: 0.916±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 208.7±15.0 °C(Predicted)
• pka: 9.40±0.20(Predicted)

Additional information on 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-N-(1-methylethyl)-, (R)-

1,3-Dioxolane-4-methanamine, 2,2-dimethyl-N-(1-methylethyl)-, (R)-: A Comprehensive Overview

1,3-Dioxolane-4-methanamine, 2,2-dimethyl-N-(1-methylethyl)-, (R)- is a compound with the CAS Registry Number 124940-56-3. This compound belongs to the class of cyclic amines and is characterized by its unique structural features and potential applications in various fields. The dioxolane ring serves as a key structural element, contributing to the compound's stability and reactivity. The (R)-configuration indicates that this compound exists as a single enantiomer, which is significant in stereochemistry and pharmacology.

The dioxolane ring in this compound is a five-membered cyclic ether with two oxygen atoms. This structure is known for its ability to form stable complexes with various metal ions, making it valuable in coordination chemistry. The 2,2-dimethyl substitution adds bulk to the molecule, influencing its physical properties such as solubility and melting point. The N-(1-methylethyl) group introduces an additional layer of complexity, enhancing the compound's potential for interaction with biological systems.

Recent studies have highlighted the importance of stereochemistry in drug design. The (R)-configuration of this compound ensures that it can selectively interact with specific biological targets, which is crucial for therapeutic applications. For instance, researchers have explored the use of this compound as a building block in the synthesis of bioactive molecules. Its ability to act as a chiral auxiliary has been particularly noted in organic synthesis.

In terms of physical properties, 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-N-(1-methylethyl)-, (R)- exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard pressure conditions. These properties make it suitable for use in various chemical processes that require thermal stability. The compound is also sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate.

The synthesis of this compound typically involves a multi-step process starting from readily available starting materials. One common approach involves the alkylation of a dioxolane derivative followed by nucleophilic substitution to introduce the desired amino group. The stereochemistry of the product is controlled during the synthesis to ensure the formation of the (R)-enantiomer, which is critical for its intended applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound in various environments. Molecular modeling studies have revealed that the dioxolane ring can act as a hydrogen bond donor or acceptor depending on its substituents. This property enhances its potential for use in supramolecular chemistry and materials science.

In terms of toxicity and environmental impact, studies have shown that this compound exhibits low acute toxicity when administered orally or dermally. However, long-term exposure studies are still underway to fully understand its effects on human health and ecosystems.

The demand for compounds like 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-N-(1-methylethyl)-, (R)- continues to grow due to their versatility in chemical synthesis and potential therapeutic applications. As research progresses, new insights into their properties and uses are expected to emerge.